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Introduction
Fibrinopeptide B (FPB) is a small peptide cleaved from the Bβ chain of fibrinogen by the

action of thrombin during the conversion of fibrinogen to fibrin.[1] Beyond its role in hemostasis,

FPB is increasingly recognized as a bioactive peptide with significant roles in inflammation and

tissue repair. Specifically, FPB has been identified as a potent chemoattractant for immune

cells such as neutrophils and macrophages, as well as for fibroblasts, suggesting its

involvement in wound healing and various inflammatory diseases.[2] The quantification of FPB

in tissue homogenates can, therefore, provide valuable insights into the local inflammatory and

thrombotic state within specific tissues, making it a crucial area of investigation for drug

development and disease pathology research.

This document provides detailed protocols for the quantification of Fibrinopeptide B in tissue

homogenates using both Enzyme-Linked Immunosorbent Assay (ELISA) and Mass

Spectrometry (MS).

Experimental Workflow
The general workflow for the quantification of Fibrinopeptide B from tissue samples is outlined

below.
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1. Tissue Collection
- Rapidly excise tissue

- Snap-freeze in liquid nitrogen

2. Tissue Homogenization
- Weigh frozen tissue

- Homogenize in lysis buffer on ice

3. Centrifugation
- Pellet cellular debris

- 10,000 x g for 15 min at 4°C

4. Supernatant Collection
- Carefully collect the supernatant

5. FPB Quantification

ELISA Mass Spectrometry

6. Data Analysis and Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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